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Compound of Interest

Compound Name: (1-Fluorocyclohexyl)methanol

Cat. No.: B053945

Technical Support Center: (1-
Fluorocyclohexyl)methanol

This technical support guide provides essential information for the safe handling and storage of
(1-Fluorocyclohexyl)methanol. It is intended for researchers, scientists, and professionals in
drug development.

Frequently Asked Questions (FAQSs)
Q1: What is (1-Fluorocyclohexyl)methanol?

Al: (1-Fluorocyclohexyl)methanol is a chemical compound with the CAS number 117169-30-
9 and the molecular formula C7H13FO.[1][2][3][4] It is primarily used for research and
development purposes.[1]

Q2: What are the main hazards associated with (1-Fluorocyclohexyl)methanol?
A2: The primary hazards include:

o Skin irritation: Causes skin irritation (H315).[2]

e Serious eye irritation: Causes serious eye irritation (H319).[2]

e Respiratory irritation: May cause respiratory irritation (H335).[2]
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Q3: What personal protective equipment (PPE) should | wear when handling this chemical?

A3: Appropriate PPE includes safety glasses or goggles, chemical-resistant gloves (e.g.,
natural rubber, neoprene, or butyl rubber), and a lab coat.[5] All handling of the compound
should be conducted in a well-ventilated area or a chemical fume hood.[6][7]

Q4: How should | properly store (1-Fluorocyclohexyl)methanol?

A4: It is recommended to store (1-Fluorocyclohexyl)methanol in a tightly sealed container in
a dry, cool, and well-ventilated area.[3][5][8][9] For long-term storage, it should be kept in a
freezer at temperatures under -20°C.[3]

Q5: What should | do in case of accidental exposure?
A5:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9][10]

» Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[11]

 Inhalation: Move the exposed person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]
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Issue

Possible Cause

Recommended Solution

Precipitate forms in the

solution upon storage.

The compound may have low
solubility at colder
temperatures or may have

degraded.

Gently warm the solution to
see if the precipitate
redissolves. If not, the
compound may have
degraded, and a fresh stock
should be prepared. Ensure
the storage container is
properly sealed to prevent

moisture absorption.

Inconsistent experimental

results.

The compound may have
degraded due to improper

storage or handling.

Use a fresh vial of the
compound. Ensure it has been
stored according to the
recommended conditions
(under -20°C, sealed, and dry).
[3] Perform a quality control
check if possible (e.g., NMR,
LC-MS) to confirm the

compound'’s integrity.

Strong, irritating odor detected

during handling.

This may indicate a spill or
inadequate ventilation, leading

to respiratory exposure.

Immediately stop work and
ensure the area is well-
ventilated. If working outside a
fume hood, move the
operation into one. Check for
any spills and clean them up
according to the spill response
protocol. Review handling
procedures to minimize vapor
release.

Quantitative Data Summary

Physical and Chemical Properties
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Property Value Source
CAS Number 117169-30-9 [112][3114]
Molecular Formula C7H13FO [2][3]
Molecular Weight 132.18 g/mol [2][3]
Boiling Point 180.3°C at 760 mmHg [1]

GHS Hazard Classification

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - ]

) ] H335: May cause respiratory
Single Exposure (Respiratory 3

tract irritation)

irritation

Source:[2]

Experimental Protocols

General Protocol for Handling (1-Fluorocyclohexyl)methanol in a Research Laboratory

e Preparation:

o Ensure a chemical fume hood is available and functioning correctly.

o Gather all necessary PPE: safety goggles, lab coat, and chemical-resistant gloves.

o Prepare a designated waste container for chemical waste.

e Handling:
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[e]

Allow the container of (1-Fluorocyclohexyl)methanol to equilibrate to room temperature
before opening to prevent moisture condensation.

[e]

Conduct all weighing and solution preparation inside the chemical fume hood.

o

Use only clean, dry glassware.

[¢]

Avoid creating aerosols.

e Spill Response:

o In case of a small spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite).

o Place the contaminated absorbent into a sealed container for proper disposal as
hazardous waste.[9]

o Ventilate the area of the spill.
e Disposal:

o Dispose of all waste materials containing (1-Fluorocyclohexyl)methanol in a designated
hazardous waste container, following institutional and local regulations.

Visualizations
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Caption: Workflow for the safe handling of (1-Fluorocyclohexyl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage procedures for (1-
Fluorocyclohexyl)methanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b053945#safe-handling-and-storage-procedures-for-1-
fluorocyclohexyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC423950040&productDescription=METHYL+ALCOHOL%2C+ACS%2C+99.8%25+4L&vendorId=VN00033901&countryCode=US&language=en
https://gpic.com/MediaManager/Media/Documents/Products/Methanol%20SDS%20-%201.2.2024.pdf
https://www.benchchem.com/product/b053945#safe-handling-and-storage-procedures-for-1-fluorocyclohexyl-methanol
https://www.benchchem.com/product/b053945#safe-handling-and-storage-procedures-for-1-fluorocyclohexyl-methanol
https://www.benchchem.com/product/b053945#safe-handling-and-storage-procedures-for-1-fluorocyclohexyl-methanol
https://www.benchchem.com/product/b053945#safe-handling-and-storage-procedures-for-1-fluorocyclohexyl-methanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b053945?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b053945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

